molecular formula C7H7BrN2 B1469028 4-bromo-1-(but-2-yn-1-yl)-1H-pyrazole CAS No. 1249742-66-2

4-bromo-1-(but-2-yn-1-yl)-1H-pyrazole

Cat. No. B1469028
CAS RN: 1249742-66-2
M. Wt: 199.05 g/mol
InChI Key: AXHBETNLKDYNRA-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of this compound involves several steps, including bromination of a suitable precursor (such as 1-(but-2-yn-1-yl)-1H-pyrazole) using a brominating agent. Detailed synthetic routes and conditions can be found in relevant literature .

Scientific Research Applications

Preparation of Annulated Ring Compounds

“4-bromo-1-(but-2-yn-1-yl)-1H-pyrazole” is used in the preparation of six to eight annulated ring compounds in reaction with indoles . These complex structures are often found in natural products and pharmaceuticals, making this application particularly relevant for medicinal chemistry and drug discovery.

Synthesis of Marine Natural Products

This compound plays a crucial role in the synthesis of pseudopterane (+/-)-Kallolide B, which is a marine natural product . Marine natural products are a rich source of novel chemical structures with potent biological activities, including anticancer, antiviral, and antibacterial properties.

Production of Axially Chiral Teranyl Compounds

“4-bromo-1-(but-2-yn-1-yl)-1H-pyrazole” acts as a precursor in the preparation of axially chiral teranyl compounds . These compounds have significant applications in asymmetric synthesis, a key process in the production of pharmaceuticals.

Alkylation of L-Tryptophan Methyl Ester

The compound is used in the alkylation of L-tryptophan methyl ester . This process is important in the production of modified amino acids, which have applications in peptide synthesis and the development of new pharmaceuticals.

Synthesis of 4-Butynyloxybenzene Sulfonyl Chloride

“4-bromo-1-(but-2-yn-1-yl)-1H-pyrazole” is used in the synthesis of 4-butynyloxybenzene sulfonyl chloride . This compound is a useful intermediate in organic synthesis, particularly in the production of dyes and pharmaceuticals.

Production of Mono-Propargylated Diene Derivative

This compound is also used in the synthesis of mono-propargylated diene derivative . These derivatives have potential applications in polymer chemistry, where they can be used to create new types of polymers with unique properties.

properties

IUPAC Name

4-bromo-1-but-2-ynylpyrazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H7BrN2/c1-2-3-4-10-6-7(8)5-9-10/h5-6H,4H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AXHBETNLKDYNRA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC#CCN1C=C(C=N1)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H7BrN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

199.05 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-bromo-1-(but-2-yn-1-yl)-1H-pyrazole

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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